Cas no 141519-77-9 (1-Chloro-5-isoquinolinesulfonyl Chloride)

1-Chloro-5-isoquinolinesulfonyl chloride is a versatile heterocyclic sulfonyl chloride derivative widely used in organic synthesis and pharmaceutical research. Its reactive sulfonyl chloride and chloro substituents make it a valuable intermediate for constructing complex molecules, particularly in the preparation of sulfonamide-based compounds. The compound exhibits high reactivity toward nucleophiles, enabling efficient derivatization under mild conditions. Its isoquinoline scaffold provides a rigid aromatic framework, which can enhance binding affinity in medicinal chemistry applications. The electron-withdrawing nature of the sulfonyl chloride group facilitates selective substitution reactions. This reagent is particularly useful for synthesizing kinase inhibitors and other biologically active molecules, offering advantages in yield and purity for targeted modifications. Proper handling is required due to its moisture sensitivity.

1-Chloro-5-isoquinolinesulfonyl Chloride structure

141519-77-9 structure

Product Name:1-Chloro-5-isoquinolinesulfonyl Chloride

CAS No:141519-77-9

MF:C₉H₅Cl₂NO₂S

MW:262.112498998642

MDL:MFCD11052630

CID:101603

PubChem ID:21979781

Update Time:2025-07-02

1-Chloro-5-isoquinolinesulfonyl Chloride Chemical and Physical Properties

Names and Identifiers

- 1-Chloroisoquinoline-5-sulfonyl chloride
- 1-Chloro-5-isoquinolinesulfonyl Chloride
- 5-Isoquinolinesulfonylchloride, 1-chloro-
- 1-chloro-5-chlorosulphonylisoquinoline
- 1-chloroisoquinoline-5-sulphonyl chloride
- 5-Isoquinolinesulfonylchloride,1-chloro
- ZLE0067
- LAFGPNHTRJDGQR-UHFFFAOYSA-N
- 1-Chloro-5-isoquinolinesulfonylChloride
- 1-Chloroisoquinoline-5-sulfonylchloride
- J-504531
- AMY16263
- CS-16135
- FT-0664748
- CS-0090429
- DTXSID00621072
- AKOS016013255
- EN300-278368
- 1-chloro-isoquinoline-5-sulfonyl chloride
- (1-chloro-5-isoquinolyl)sulfonyl chloride
- DIMETHYL2-[2-(4-METHOXYPHENYL)HYDRAZONO]-3-OXOPENTANEDIOATE
- F16029
- MFCD11052630
- SCHEMBL5007289
- 141519-77-9
- 5-Isoquinolinesulfonyl chloride, 1-chloro-
- MDL： MFCD11052630
- Inchi： 1S/C9H5Cl2NO2S/c10-9-7-2-1-3-8(15(11,13)14)6(7)4-5-12-9/h1-5H
- InChI Key： LAFGPNHTRJDGQR-UHFFFAOYSA-N
- SMILES： ClS(C1=CC=CC2C(=NC=CC1=2)Cl)(=O)=O

Computed Properties

Exact Mass: 260.94200
Monoisotopic Mass: 260.9418050g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 1
Complexity: 328
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Surface Charge: 0
Tautomer Count: nothing
XLogP3: 3.1
Topological Polar Surface Area: 55.4Å²

Experimental Properties

Boiling Point: 405.1±30.0°C at 760 mmHg
PSA: 55.41000
LogP: 3.89650

1-Chloro-5-isoquinolinesulfonyl Chloride Security Information

Signal Word：Warning
Hazard Statement： H302-H315-H319-H332-H335
Warning Statement： P280-P305+P351+P338-P310
Storage Condition：Inert atmosphere,Room Temperature

1-Chloro-5-isoquinolinesulfonyl Chloride Pricemore >>

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